Cas no 73305-85-8 (Ethanone,1-(3,4-difluoro-1H-pyrazol-1-yl)-)

• Product Name: Ethanone,1-(3,4-difluoro-1H-pyrazol-1-yl)-
• CAS No: 73305-85-8
• MF: C₅H₄F₂N₂O
• MW: 146.094867706299
• CID: 552031
• PubChem ID: 12529276
• Update Time: 2025-04-19

Ethanone,1-(3,4-difluoro-1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-difluoro-1H-pyrazol-1-yl)-
• 1H-Pyrazole,1-acetyl-3,4-difluoro- (9CI)
• 1-(3,4-difluoropyrazol-1-yl)ethanone
• DTXSID10501457
• 1-(3,4-Difluoro-1H-pyrazol-1-yl)ethan-1-one
• 1-(3,4-Difluoro-1H-pyrazol-1-yl)ethanone
• 73305-85-8

• Inchi： 1S/C5H4F2N2O/c1-3(10)9-2-4(6)5(7)8-9/h2H,1H3
• InChI Key： FLPGKWMIXHXOQW-UHFFFAOYSA-N
• SMILES： FC1C(=NN(C(C)=O)C=1)F

Computed Properties

• Exact Mass: 146.02916908g/mol
• Monoisotopic Mass: 146.02916908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų